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molecular formula C10H9NO3 B047864 6-Methoxy-1H-indole-2-carboxylic acid CAS No. 16732-73-3

6-Methoxy-1H-indole-2-carboxylic acid

Cat. No. B047864
CAS RN: 16732-73-3
M. Wt: 191.18 g/mol
InChI Key: XNBGANWAZJWOHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05563142

Procedure details

Methyl 6-methoxyindole-2-carboxylate (PREPARATION 62, 571 g) is dissolved in 70 ml of dioxane and 7 ml of water and 1.87 g of crushed potassium hydroxide are added. The reaction is heated to 50° and stirred 1.5 hr. The reaction mixture is acidified to pH 4-5 and extracted several times with methanol/chloroform (10/90). The organic layers are combined and dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give the title acid, NMR (300 MHz, d4-CD3OD) 7.47, 7.08, 6.90, 6.72 and 3.82 δ.
Name
Methyl 6-methoxyindole-2-carboxylate
Quantity
571 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
70 mL
Type
solvent
Reaction Step One
Name
water
Quantity
7 mL
Type
reactant
Reaction Step Two
Name
potassium hydroxide
Quantity
1.87 g
Type
reactant
Reaction Step Two
Name
title acid

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:11]=[C:10]2[C:6]([CH:7]=[C:8]([C:12]([O:14]C)=[O:13])[NH:9]2)=[CH:5][CH:4]=1.O.[OH-].[K+]>O1CCOCC1>[CH3:1][O:2][C:3]1[CH:11]=[C:10]2[C:6]([CH:7]=[C:8]([C:12]([OH:14])=[O:13])[NH:9]2)=[CH:5][CH:4]=1 |f:2.3|

Inputs

Step One
Name
Methyl 6-methoxyindole-2-carboxylate
Quantity
571 g
Type
reactant
Smiles
COC1=CC=C2C=C(NC2=C1)C(=O)OC
Name
dioxane
Quantity
70 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
water
Quantity
7 mL
Type
reactant
Smiles
O
Name
potassium hydroxide
Quantity
1.87 g
Type
reactant
Smiles
[OH-].[K+]

Conditions

Stirring
Type
CUSTOM
Details
stirred 1.5 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction is heated to 50°
EXTRACTION
Type
EXTRACTION
Details
extracted several times with methanol/chloroform (10/90)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1.5 h
Name
title acid
Type
product
Smiles
COC1=CC=C2C=C(NC2=C1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.